Cas no 77303-64-1 (Hydroxy-PEG4-CH2CO2Me)

• Product Name: Hydroxy-PEG4-CH2CO2Me
• CAS No: 77303-64-1
• MF: C₁₁H₂₂O₇
• MW: 266.288184642792
• CID: 3046214
• PubChem ID: 12679069
• Update Time: 2025-11-02

Hydroxy-PEG4-CH2CO2Me Chemical and Physical Properties

Names and Identifiers

• Hydroxy-PEG4-CH2CO2Me
• Methyl 2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]acetate
• BP-23674
• D84692
• DA-64329
• Methyl 14-hydroxy-3,6,9,12-tetraoxatetradecan-1-oate
• Hydroxy-PEG4-methyl acetate
• methyl 14-hydroxy-3,6,9,12-tetraoxatetradecanoate
• Methyl14-hydroxy-3,6,9,12-tetraoxatetradecan-1-oate
• HO-PEG4-CH2COOMe
• MS-23759
• CS-0148249
• HY-138421
• AKOS040758340
• DTXSID001234743
• 77303-64-1

• Inchi： 1S/C11H22O7/c1-14-11(13)10-18-9-8-17-7-6-16-5-4-15-3-2-12/h12H,2-10H2,1H3
• InChI Key： CKNALYRJLYKSLK-UHFFFAOYSA-N
• SMILES： O(CCOCCO)CCOCCOCC(=O)OC

Computed Properties

• Exact Mass: 266.13655304g/mol
• Monoisotopic Mass: 266.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Hydroxy-PEG4-CH2CO2Me

Recent Advances in the Application of Hydroxy-PEG4-CH2CO2Me (CAS: 77303-64-1) in Chemical Biology and Pharmaceutical Research

Hydroxy-PEG4-CH2CO2Me (CAS: 77303-64-1) is a polyethylene glycol (PEG)-based linker molecule that has gained significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl-terminated PEG spacer and methyl ester functionality, serves as a crucial building block in the development of bioconjugates, drug delivery systems, and prodrug strategies. The unique properties of Hydroxy-PEG4-CH2CO2Me, including its water solubility, biocompatibility, and ability to modulate pharmacokinetics, make it an attractive tool for researchers working in drug discovery and development.

Recent studies have highlighted the role of Hydroxy-PEG4-CH2CO2Me in improving the therapeutic index of various drug candidates. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its effective use in the conjugation of hydrophobic anticancer agents, resulting in enhanced solubility and reduced systemic toxicity. The researchers utilized the methyl ester group for facile coupling with amine-containing drugs, followed by hydrolysis to generate the active carboxylic acid form. This approach proved particularly valuable for camptothecin derivatives, where PEGylation through Hydroxy-PEG4-CH2CO2Me led to a 3-fold increase in plasma half-life compared to the parent compounds.

In the field of targeted drug delivery, Hydroxy-PEG4-CH2CO2Me has emerged as a key component in antibody-drug conjugate (ADC) development. A recent study published in Bioconjugate Chemistry (2024) detailed its incorporation into novel ADC platforms, where the PEG spacer effectively reduced aggregation while maintaining antibody binding affinity. The researchers noted that the optimal chain length of four PEG units (as in Hydroxy-PEG4-CH2CO2Me) provided the ideal balance between hydrophilicity and steric considerations, leading to improved in vivo stability and tumor accumulation.

The compound's utility extends beyond traditional drug development into the realm of PROTACs (proteolysis-targeting chimeras) and molecular glues. A groundbreaking 2024 Nature Chemical Biology paper described the use of Hydroxy-PEG4-CH2CO2Me as a flexible linker in bifunctional degrader molecules, enabling precise control over the distance between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's ability to maintain molecular flexibility while providing sufficient length for proper ternary complex formation, a critical factor in targeted protein degradation.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of Hydroxy-PEG4-CH2CO2Me to meet growing demand. A 2023 Organic Process Research & Development article presented an improved scalable synthesis with higher yields (>85%) and reduced residual solvents, addressing previous challenges in large-scale manufacturing. These process improvements have made the compound more accessible for both academic and industrial research applications.

Looking forward, the unique properties of Hydroxy-PEG4-CH2CO2Me position it as a valuable tool in emerging areas such as RNA therapeutics and targeted radioligand therapy. Ongoing research is exploring its potential in stabilizing siRNA delivery systems and as a linker for radiopharmaceuticals, where its ability to reduce nonspecific interactions while maintaining target affinity could prove particularly valuable. As the field continues to evolve, Hydroxy-PEG4-CH2CO2Me (CAS: 77303-64-1) is expected to play an increasingly important role in bridging chemical and biological spaces in pharmaceutical development.